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Compound of Interest

Compound Name: Keto Bisoprolol

CAS No.: 864544-37-6

Cat. No.: B193003

Get Quote

Bisoprolol is a highly selective β1-adrenoceptor antagonist widely prescribed for cardiovascular

conditions such as hypertension and angina.[1][2] The efficacy and safety of any active

pharmaceutical ingredient (API) are intrinsically linked to its purity. Regulatory bodies, including

those adhering to the International Council for Harmonisation (ICH) guidelines, mandate

rigorous control of impurities.[1][3] Impurities can arise from the synthesis process, degradation

of the API, or interactions with excipients.[4] Degradation products, in particular, are of critical

concern as they can form during the shelf-life of the drug product, potentially altering its efficacy

or introducing toxicity.

Forced degradation studies are a cornerstone of drug development, designed to deliberately

degrade a drug substance under stressed conditions such as acid/base hydrolysis, oxidation,

heat, and photolysis.[5][6] These studies are crucial for elucidating degradation pathways,

identifying potential degradation products, and developing stability-indicating analytical

methods capable of separating these impurities from the parent drug.[7][8] This guide focuses

on a potential, yet unlisted, oxidative degradant: Keto Bisoprolol.
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The Postulated "Keto Bisoprolol": Structure and
Formation
The term "Keto Bisoprolol" logically refers to the product formed from the oxidation of the

secondary alcohol group in the propan-2-ol side-chain of the Bisoprolol molecule into a ketone.

This is a common degradation pathway for molecules containing secondary alcohol

functionalities, particularly under oxidative stress.

Proposed Chemical Structure and Transformation
The transformation involves the conversion of the hydroxyl group (-CHOH) into a carbonyl

group (C=O).

Caption: Proposed oxidation of Bisoprolol to Keto Bisoprolol.

Mechanism of Formation: Oxidative Degradation
Forced degradation studies consistently show that Bisoprolol is susceptible to oxidative

degradation.[5][6][7] The use of reagents like hydrogen peroxide (H₂O₂) in these studies

simulates the potential for oxidative stress during manufacturing or storage. The ether linkages

and the secondary alcohol in the Bisoprolol structure are potential sites for oxidation. The

formation of Keto Bisoprolol would be a direct result of oxidation at the secondary alcohol, a

reaction that can be catalyzed by trace metals or exposure to peroxides. Studies have

identified several oxidative degradation products, and while they may not have explicitly named

a "keto" variant, the analytical data from such studies provides the foundation for its detection.

[7]

A Methodological Framework for Identification and
Characterization
A self-validating system for identifying and characterizing Keto Bisoprolol relies on a logical

workflow that begins with stress testing and culminates in definitive structural elucidation.

Experimental Protocol: Forced Oxidative Degradation
This protocol is synthesized from established methodologies for Bisoprolol stress testing.[6][7]

The causality behind this design is to create sufficient levels of the degradation product for
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reliable detection and characterization, while mimicking plausible real-world oxidative stress.

Objective: To generate oxidative degradation products of Bisoprolol for analytical

characterization.

Materials:

Bisoprolol Fumarate reference standard

Hydrogen Peroxide (3% and 30% v/v solutions)

Methanol (HPLC grade)

Water (HPLC grade)

Hydrochloric Acid (HCl) and Sodium Hydroxide (NaOH) for quenching/pH adjustment

Procedure:

Sample Preparation: Accurately weigh and dissolve Bisoprolol Fumarate in methanol or a

suitable solvent to prepare a stock solution of 1 mg/mL.

Stress Application: Transfer an aliquot of the stock solution to a reaction vessel. Add an

equal volume of 30% v/v H₂O₂.

Incubation: Store the solution in the dark at ambient temperature or slightly elevated

temperature (e.g., 60°C) to accelerate degradation. Monitor the reaction over several hours

(e.g., 2, 4, 8, 24 hours). The choice of a higher concentration H₂O₂ and heat is to ensure

significant degradation is achieved.[6][7]

Sampling and Quenching: At each time point, withdraw a sample. If necessary, quench the

reaction by significant dilution with the mobile phase to stop further degradation before

analysis.

Analysis: Analyze the stressed samples immediately using a stability-indicating LC-MS/MS

method.
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The logical flow from a stressed sample to an identified impurity is critical. This workflow

ensures that detection is followed by robust characterization and structural confirmation.

Caption: Workflow for the identification of degradation products.

Chromatographic Separation Methodologies
A robust, stability-indicating chromatographic method is essential to separate the parent

Bisoprolol peak from all potential degradation products, including the non-polar Keto
Bisoprolol. The literature provides several validated methods that serve as an excellent

starting point.[5][7][9]

Table 1: Example HPLC/LC-MS Conditions for Bisoprolol Impurity Profiling

Parameter Condition 1[5] Condition 2[7]

Column
C18 (e.g., 100 x 4.6 mm, 3.5

µm)

ODS C18 (250 x 4.6 mm, 5

µm)

Mobile Phase A 0.1% Formic acid in Water
20 mM Potassium Phosphate

Buffer (pH 8.0)

Mobile Phase B Acetonitrile Acetonitrile

Gradient Gradient elution Isocratic (40:60, A:B)

Flow Rate 1.0 mL/min 1.2 mL/min

Detection UV at 270 nm; MS detection UV at 225 nm; MS detection

Rationale

Formic acid is a volatile

modifier, making it ideal for MS

compatibility. A gradient is

used to resolve impurities with

a wide range of polarities.

A buffered mobile phase

provides robust peak shapes.

Isocratic elution is simpler but

may be less effective at

resolving all degradants.

Note: The specific gradient program should be optimized to ensure resolution between

Bisoprolol and its related substances.

Spectroscopic Characterization by LC-MS/MS
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Mass spectrometry is the definitive tool for identifying unknown impurities.

Expected Mass of Keto Bisoprolol: The molecular formula of Bisoprolol is C₁₈H₃₁NO₄, with

a monoisotopic mass of approximately 325.2253 g/mol . The oxidation to Keto Bisoprolol
involves the loss of two hydrogen atoms.

Molecular Formula (Keto Bisoprolol): C₁₈H₂₉NO₄

Expected Monoisotopic Mass: ~323.2096 g/mol

Expected Protonated Ion [M+H]⁺: ~324.2170 m/z

Fragmentation Analysis (MS/MS): Tandem mass spectrometry would be used to fragment

the ion at m/z 324.2. While the exact fragmentation of Keto Bisoprolol is not published, we

can predict a plausible pathway based on known Bisoprolol fragmentation. The key

difference would be the absence of fragments resulting from the neutral loss of water from

the secondary alcohol, which is a common fragmentation route for Bisoprolol. The core

fragmentation around the ether linkages and the isopropylamine group would likely remain

similar, providing strong evidence for the proposed structure. This analytical reasoning is the

cornerstone of trustworthy impurity identification.[5]

Control Strategies and Regulatory Context
Understanding the formation pathway of Keto Bisoprolol directly informs its control strategy.

Manufacturing Controls: Since its formation is linked to oxidative stress, minimizing exposure

of the API and drug product to oxygen, peroxides, and trace metal ions is critical. This can

involve using inert gas blanketing during production and selecting excipients with low

peroxide values.

Storage and Packaging: The drug product should be stored in well-sealed containers,

protected from light and high temperatures, which can accelerate oxidative degradation.[10]

Regulatory Implications: According to ICH Q3A/B guidelines, any degradation product found

at a level greater than the identification threshold (typically >0.10%) must be structurally

characterized.[3] If it exceeds the qualification threshold, its potential biological safety must
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be evaluated. The methods described in this guide provide the means to meet the

characterization requirement.

Conclusion
While "Keto Bisoprolol" is not a cataloged impurity, its existence as an oxidative degradation

product is highly plausible based on fundamental chemical principles and extensive forced

degradation data for Bisoprolol. By employing a systematic approach involving controlled

stress testing, high-resolution chromatography, and mass spectrometric analysis, researchers

and quality control professionals can confidently detect, identify, and characterize this and other

previously unknown impurities. This expert-driven, evidence-based framework ensures the

development of robust, stability-indicating methods essential for guaranteeing the quality and

safety of Bisoprolol drug products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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